molecular formula C14H15NO B8651438 (2,6-Dimethyl-4-phenylpyridin-3-yl)methanol

(2,6-Dimethyl-4-phenylpyridin-3-yl)methanol

Cat. No. B8651438
M. Wt: 213.27 g/mol
InChI Key: YHJWUQOGSCGDRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,6-Dimethyl-4-phenylpyridin-3-yl)methanol is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,6-Dimethyl-4-phenylpyridin-3-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,6-Dimethyl-4-phenylpyridin-3-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2,6-Dimethyl-4-phenylpyridin-3-yl)methanol

Molecular Formula

C14H15NO

Molecular Weight

213.27 g/mol

IUPAC Name

(2,6-dimethyl-4-phenylpyridin-3-yl)methanol

InChI

InChI=1S/C14H15NO/c1-10-8-13(12-6-4-3-5-7-12)14(9-16)11(2)15-10/h3-8,16H,9H2,1-2H3

InChI Key

YHJWUQOGSCGDRH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=N1)C)CO)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

LiAlH4 (1 M solution in THF, 8.93 mL, 8.93 mmol) was added dropwise to a solution of ethyl 2,6-dimethyl-4-phenylnicotinate (940 mg, 3.57 mmol) in THF (38 mL) at 0° C. After stirring for 45 min, the reaction mixture was allowed to warm to room temperature and the stirring was continued for 75 min Water (0.2 mL) was added at 0° C. followed by NaOH (2 M, 0.2 mL) and water (0.2 mL). After the addition of excess EtOAc and filtration, the solvent was removed in vacuo providing (2,6-dimethyl-4-phenylpyridin-3-yl)methanol as a pale yellow gum (780 mg, >99%). ESI-MS [M+H]+=214.1.
Quantity
8.93 mL
Type
reactant
Reaction Step One
Quantity
940 mg
Type
reactant
Reaction Step One
Name
Quantity
38 mL
Type
solvent
Reaction Step One
Name
Quantity
0.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.2 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.2 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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